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Abstract

Hydantoic acid, also known as N-carbamoylglycine, is a derivative of the amino acid glycine.
[1][2] As an intermediate in the synthesis of hydantoins, a class of compounds with diverse
biological activities, understanding the identification and synthesis of hydantoic acid is crucial
for researchers in medicinal chemistry and drug development. This document provides an in-
depth overview of hydantoic acid, including its chemical identifiers, physical and spectral
properties, a detailed experimental protocol for its synthesis, and its relationship to the broader
class of hydantoin derivatives.

Chemical Identification and Properties

Hydantoic acid is chemically identified as 2-(carbamoylamino)acetic acid.[3] It is a white to
almost white crystalline powder.[2] The primary identifier for this compound is its CAS number.

Table 1: Chemical Identifiers for Hydantoic Acid
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Identifier Value Reference

CAS Number 462-60-2 (11131141

Molecular Formula C3H6N203 [3114]

IUPAC Name 2-(carbamoylamino)acetic acid  [3]
N-Carbamoylglycine,

Synonyms Glycoluric acid, N- [2][4]
Carboxymethylurea

EINECS Number 207-328-5 [2][4]

PubChem CID 10020 [3]
KZVRXPPUJQRGFN-

InChlKey [3]
UHFFFAOYSA-N

Table 2: Physicochemical Properties of Hydantoic Acid

Property Value Reference

Molar Mass 118.09 g/mol [4]

Melting Point 179-180 °C [4]

Water Solubility

38.85 g/L (at 25 °C)

[2]14]

pKa

3.876 (at 25 °C)

[2]4]

Appearance

White to almost white

powder/crystal

[2]

Spectroscopic Data for Identification

Spectroscopic methods are essential for the unambiguous identification and characterization of

hydantoic acid.

Table 3: Spectroscopic Data for Hydantoic Acid
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Technique Key Data Points Reference

A prominent signal around 3.9
] ppm is observed,
1H NMR (in D20) ] [5]
corresponding to the

methylene (-CHz2) group.

Data available through NIST
Mass Spectrometry Mass Spectrometry Data [3]

Center.

FTIR spectra are available,

typically showing characteristic
Infrared (IR) Spectroscopy [3]

peaks for N-H, C=0, and C-N

bonds.

Data is available in spectral
13C NMR [6]
databases.

Spectra are available in
Raman Spectroscopy [3]
spectral databases.

Experimental Protocols: Synthesis of Hydantoic
Acid

Hydantoic acid is a key intermediate in the Urech hydantoin synthesis, which involves the
reaction of an amino acid with potassium cyanate followed by acid-catalyzed cyclization to form

the hydantoin. The synthesis of hydantoic acid itself can be achieved by stopping the reaction
before the final cyclization step.

Synthesis of Hydantoic Acid from Glycine

This protocol is adapted from the initial step of the Urech hydantoin synthesis.

Objective: To synthesize hydantoic acid (N-carbamoylglycine) from glycine and potassium
cyanate.

Materials:
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e Glycine

e Potassium cyanate (KCNO)

e Deionized water

Equipment:

Round-bottom flask

e Heating mantle with magnetic stirrer

e Reflux condenser

» Beakers

e Buchner funnel and filter paper

e Crystallizing dish

e Drying oven

Procedure:

 In a round-bottom flask, dissolve glycine (1.0 equivalent) in deionized water.
¢ Add potassium cyanate (1.2 equivalents) to the solution.

o Heat the reaction mixture at approximately 60°C for one hour with continuous stirring. This
step facilitates the formation of the N-carbamyl amino acid (hydantoic acid).[7]

o Monitor the reaction progress using a suitable analytical technique (e.g., TLC).
e Once the reaction is complete, allow the solution to cool to room temperature.

» Slowly acidify the reaction mixture with a dilute acid (e.g., 1M HCI) to a pH of approximately
3-4 to precipitate the hydantoic acid.

e Cool the mixture in an ice bath to maximize precipitation.
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Collect the precipitated white solid by vacuum filtration using a Buchner funnel.

Wash the solid with a small amount of cold deionized water to remove any remaining salts.

The crude hydantoic acid can be further purified by recrystallization from hot water.

Dry the purified product in a drying oven at a temperature below its melting point (e.g., 80-
100°C).

Diagram 1: Synthesis of Hydantoic Acid and subsequent Hydantoin Formation

Glycine + KCNO, Heat
(Amino Acid)
> Hydantoic Acid
(N-Carbamoylglycine) FHCT Heat i

Potassium Cyanate O
(KCNO) Hydantoin —= @
Acid (e.g., HCI)
Heat

Click to download full resolution via product page

Caption: Urech synthesis of hydantoin with hydantoic acid as a key intermediate.

Role in Synthesis and Biological Significance

Hydantoic acid is a crucial intermediate in the synthesis of hydantoins. Hydantoin and its
derivatives are a significant class of heterocyclic compounds with a wide range of
pharmacological properties, including anticonvulsant, antiarrhythmic, antimicrobial, and
anticancer activities.[8][9][10][11] The synthesis of various substituted hydantoins often
proceeds through the formation of a corresponding substituted hydantoic acid.

While much of the research focuses on the biological activities of the cyclized hydantoin
derivatives, the properties of hydantoic acid itself are of interest, particularly in the context of
its role as a metabolite.[1][2]
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Diagram 2: General Workflow for the Identification of a Synthesized Compound
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Caption: A typical workflow for the characterization and identification of a synthesized chemical
compound.
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Safety and Handling

Hydantoic acid is classified as an irritant, causing skin, eye, and respiratory system irritation.
[4] Itis also considered harmful if swallowed.[2][3] Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this
compound.[4] In case of eye contact, rinse immediately with plenty of water and seek medical
advice.[4]

Table 4: GHS Hazard Statements for Hydantoic Acid

Hazard Code Description Reference

H302 Harmful if swallowed [2][3]

H315 Causes skin irritation [2][3]

H319 Causes serious eye irritation [2][3]

H335 May cause respiratory irritation  [2][3]
Conclusion

Hydantoic acid is a well-characterized compound with the CAS number 462-60-2. Its
identification is straightforward using standard analytical techniques, particularly NMR and IR
spectroscopy. As a key intermediate in the synthesis of biologically active hydantoin
derivatives, the ability to synthesize and characterize hydantoic acid is a valuable skill for
researchers in the fields of organic synthesis and medicinal chemistry. The experimental
protocols and data presented in this guide provide a solid foundation for the successful
handling and application of this compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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